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Compound of Interest

Compound Name: Linalyl formate

Cat. No.: B094168 Get Quote

An In-depth Technical Guide to Linalyl Formate

This technical guide provides a comprehensive overview of linalyl formate, a monoterpenoid

ester valued for its aromatic properties and diverse applications. The document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis, and analytical characterization.

Core Chemical Information
CAS Number: 115-99-1[1][2]

Molecular Weight: 182.26 g/mol [1]

Linalyl formate, also known as 3,7-dimethyl-1,6-octadien-3-yl formate, is a naturally occurring

compound found in essential oils of plants like lavender and bergamot.[3][4] It is widely utilized

in the fragrance and flavor industries for its pleasant, fresh, and slightly fruity-floral aroma.[1][5]

Physicochemical Properties
A summary of the key physicochemical properties of linalyl formate is presented in the table

below for easy reference.
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Property Value References

Molecular Formula C₁₁H₁₈O₂ [1]

Appearance Colorless to pale yellow liquid [1][5][6]

Odor
Fruity, floral (rose-like),

reminiscent of bergamot
[5]

Density 0.914 g/mL at 25 °C [5]

Boiling Point 100-103 °C at 10 mm Hg [5]

Flash Point 186 °F (85.6 °C) [5]

Refractive Index n20/D 1.455 [5]

Solubility

Soluble in ethanol and most

non-volatile oils; slightly

soluble in propylene glycol and

water; insoluble in glycerol.

[5]

Experimental Protocols
Synthesis of Linalyl Formate via Fischer Esterification
Linalyl formate is commonly synthesized through the Fischer esterification of linalool with

formic acid.[6] This acid-catalyzed reaction is an equilibrium process.

Materials:

Linalool

Formic acid

Sodium formate

Acetic acid

5% Sodium carbonate (Na₂CO₃) solution
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Benzene

Anhydrous sodium sulfate (Na₂SO₄)

Reaction flask with a stirrer and temperature control

Separatory funnel

Distillation apparatus

Procedure:

Prepare a mixture of a 1:1 molar ratio of formic acid and sodium formate by reacting formic

acid with sodium formate in the presence of a small amount of acetic acid.[6]

In a separate reaction vessel, combine 1 mole of linalool with 1.2 moles of sodium formate

and a small amount of acetic acid.[6]

Slowly add the prepared formic acid/sodium formate mixture to the linalool-containing vessel

while stirring.

Maintain the reaction temperature at approximately 40°C until the reaction is complete.[6]

Allow the mixture to stand at room temperature overnight.[6]

Wash the reaction mixture with water.[6]

Neutralize any remaining acid by washing with a 5% sodium carbonate solution.[6]

Transfer the mixture to a separatory funnel and allow the layers to separate. Collect the

organic layer.[6]

Extract the aqueous layer twice with benzene to recover any dissolved product.[6]

Combine all organic layers and dry over anhydrous sodium sulfate.

Filter to remove the drying agent.

Purify the crude linalyl formate by vacuum distillation to obtain the final product.[6]
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Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

GC-MS is a standard method for the identification and purity assessment of volatile compounds

like linalyl formate.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer.

Capillary column (e.g., HP-5MS or equivalent).

Typical GC Conditions:

Injector Temperature: 250°C

Oven Temperature Program: Initial temperature of 70°C, hold for 2 minutes, then ramp to

280°C at a rate of 10°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injection Volume: 1 µL of a diluted sample (e.g., 1% in ethanol).

Split Ratio: 50:1.

Typical MS Conditions:

Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy is used to confirm the molecular structure of linalyl formate.
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Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher).

NMR tubes.

Procedure for ¹H NMR:

Prepare a sample by dissolving approximately 5-10 mg of linalyl formate in 0.6 mL of

deuterated chloroform (CDCl₃).

Transfer the solution to an NMR tube.

Acquire the ¹H NMR spectrum. Expected signals will correspond to the various protons in the

linalyl formate molecule, including the vinyl, allylic, and methyl protons, as well as the

formate proton.

Procedure for ¹³C NMR:

Prepare a more concentrated sample by dissolving approximately 20-30 mg of linalyl
formate in 0.6 mL of CDCl₃.

Transfer the solution to an NMR tube.

Acquire the ¹³C NMR spectrum. Expected signals will correspond to the eleven distinct

carbon atoms in the linalyl formate structure.

Mandatory Visualizations
Synthesis Workflow of Linalyl Formate
The following diagram illustrates the key steps in the synthesis and purification of linalyl
formate.
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Synthesis and Purification of Linalyl Formate

Synthesis Purification

Linalool, Formic Acid,
Sodium Formate, Acetic Acid

Esterification at 40°C
Stand Overnight

at Room Temperature
Wash with Water Neutralize with 5% Na₂CO₃ Extract with Benzene Dry with Na₂SO₄ Vacuum Distillation Pure Linalyl Formate

Applications of Linalyl Formate

Core Properties

Primary Applications

Linalyl Formate

Pleasant Aroma
(Fruity, Floral)

Potential Anti-inflammatory
& Antioxidant Properties

Ester Intermediate

Fragrances & Perfumes Food & Beverage Flavoring Cosmetics & Personal Care Aromatherapy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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